Cas no 1502766-14-4 (tert-butyl N-(5-hydroxypiperidin-3-yl)carbamate)

• Product Name: tert-butyl N-(5-hydroxypiperidin-3-yl)carbamate
• CAS No: 1502766-14-4
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD24532821
• CID: 2090697
• PubChem ID: 72447675
• Update Time: 2025-11-02

tert-butyl N-(5-hydroxypiperidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• &nbsp
• tert-Butyl (5-hydroxypiperidin-3-yl)carbamate
• tert-butyl N-(5-hydroxypiperidin-3-yl)carbamate
• (5-Hydroxy-piperidin-3-yl)-carbamic acid tert-butyl ester
• SY265435
• Z1509116236
• MFCD22394878
• (3R,5R)-5-(Boc-amino)piperidin-3-ol
• MFCD22393991
• SY263722
• SB74572
• CS-0048060
• MFCD24532821
• (3R,5S)-5-(Boc-amino)piperidin-3-ol
• MFCD30471238
• MFCD30471239
• (3S,5R)-5-(Boc-amino)piperidin-3-ol
• P13963
• SCHEMBL20497903
• tert-butyl [(3R,5R)-5-hydroxy-3-piperidinyl]carbamate
• SY344563
• SY098503
• AKOS023412250
• ZIB16166
• 5-(Boc-amino)-3-piperidinol
• (3S,5S)-5-(Boc-amino)piperidin-3-ol
• DB-188960
• Carbamic acid, N-(5-hydroxy-3-piperidinyl)-, 1,1-dimethylethyl ester
• AS-51951
• (3S,5R)-3-(Boc-amino)-5-hydroxypiperidine ee
• EN300-5268252
• 1502766-14-4
• SY292729
• 812-938-5

• MDL： MFCD24532821
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-7-4-8(13)6-11-5-7/h7-8,11,13H,4-6H2,1-3H3,(H,12,14)
• InChI Key： YCMJZHSDAYCYFW-UHFFFAOYSA-N
• SMILES： OC1CNCC(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-(5-hydroxypiperidin-3-yl)carbamate

Comprehensive Guide to tert-butyl N-(5-hydroxypiperidin-3-yl)carbamate (CAS No. 1502766-14-4): Properties, Applications, and Market Insights

tert-butyl N-(5-hydroxypiperidin-3-yl)carbamate (CAS No. 1502766-14-4) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This carbamate derivative features a hydroxypiperidine backbone, making it a valuable intermediate in drug discovery and development. Its unique structural properties enable diverse applications, particularly in the synthesis of bioactive molecules targeting neurological and metabolic disorders.

The growing interest in piperidine-based compounds like tert-butyl N-(5-hydroxypiperidin-3-yl)carbamate stems from their role in modern therapeutics. Researchers frequently explore its potential in designing kinase inhibitors and GPCR modulators, addressing trending topics such as personalized medicine and targeted drug delivery. With the rise of AI-driven drug discovery, this compound has gained attention for its computable physicochemical properties, including logP and hydrogen bond donor/acceptor counts.

From a synthetic chemistry perspective, CAS 1502766-14-4 offers versatility. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during multi-step reactions, while the 5-hydroxypiperidin-3-yl moiety provides a chiral center for stereoselective synthesis. These features align with current industry demands for sustainable and atom-efficient methodologies, as highlighted in recent green chemistry publications.

Market analysis reveals increasing procurement of tert-butyl N-(5-hydroxypiperidin-3-yl)carbamate by contract research organizations (CROs) and academic laboratories. The compound's MSDS data and analytical standards are frequently requested, reflecting its importance in quality control protocols. Regulatory-compliant documentation, including COA (Certificate of Analysis) and NMR spectra, has become essential for purchasers in regulated markets.

Recent patent filings demonstrate innovative applications of 1502766-14-4 in developing neuroprotective agents and anti-inflammatory drugs. Its structural similarity to neurotransmitter precursors makes it particularly valuable for CNS drug development - a hot topic in pharmaceutical forums. The compound's hydrogen bonding capacity and molecular flexibility enable optimization of blood-brain barrier permeability, a key challenge in neurology research.

Quality benchmarks for tert-butyl N-(5-hydroxypiperidin-3-yl)carbamate have evolved with advanced analytical techniques. HPLC purity requirements now commonly exceed 98%, with strict controls on residual solvents and isomeric impurities. These specifications cater to the pharmaceutical industry's growing emphasis on quality by design (QbD) principles and ICH guidelines.

The compound's stability profile warrants special consideration. While the Boc group offers synthetic advantages, it requires proper storage conditions (typically 2-8°C under inert atmosphere) to prevent degradation. This characteristic influences shipping protocols and inventory management strategies for global suppliers.

Emerging research explores the structure-activity relationship (SAR) of hydroxypiperidine carbamates like 1502766-14-4. Computational chemistry studies utilize its molecular framework to model ligand-receptor interactions, particularly for targets implicated in neurodegenerative diseases. These applications position the compound at the intersection of medicinal chemistry and bioinformatics.

From a regulatory standpoint, tert-butyl N-(5-hydroxypiperidin-3-yl)carbamate requires proper classification under REACH and other chemical inventories. Suppliers must provide comprehensive regulatory documentation, including EUH statements and exposure scenarios, to facilitate global trade compliance.

The future outlook for CAS 1502766-14-4 appears promising, with projected growth in demand from the pharmaceutical intermediates sector. Its role in developing next-generation therapeutics ensures continued research interest, while manufacturing innovations aim to improve synthetic routes and reduce production costs. As the industry shifts toward more complex molecular architectures, this compound's strategic importance is likely to increase further.